Cas no 379245-87-1 (11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene)

• Product Name: 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene
• CAS No: 379245-87-1
• MF: C₁₃H₉N₅S
• MW: 267.309059858322
• CID: 5935436
• PubChem ID: 706127
• Update Time: 2025-06-20

11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene
• Tetrazolo[1,5-c]thieno[3,2-e]pyrimidine, 8-methyl-9-phenyl-
• IDI1_019082
• F1174-2593
• 379245-87-1
• Z56884876
• 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo[7.3.0.0(2),]dodeca-1(9),2,4,7,11-pentaene
• 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene
• 8-methyl-9-phenyltetrazolo[1,5-c]thieno[3,2-e]pyrimidine
• IFLab1_005253
• IFLab2_000056
• HMS1426O17
• SR-01000082724
• 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• SR-01000082724-1
• AKOS002169302

• Inchi： 1S/C13H9N5S/c1-8-10(9-5-3-2-4-6-9)11-12-15-16-17-18(12)7-14-13(11)19-8/h2-7H,1H3
• InChI Key： OTTUMDQMISCAHT-UHFFFAOYSA-N
• SMILES： C1=NC2SC(C)=C(C3=CC=CC=C3)C=2C2=NN=NN12

Computed Properties

• Exact Mass: 267.05786648g/mol
• Monoisotopic Mass: 267.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: -1.60±0.40(Predicted)

Additional information on 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene

Introduction to 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene (CAS No. 379245-87-1)

11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene, a compound with the CAS number 379245-87-1, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural and chemical properties. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate tricyclic framework with multiple nitrogen and sulfur atoms.

The molecular structure of 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene consists of a central tricyclic core with a thioether group and multiple azine rings. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule. The compound's structure has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography to elucidate its conformational dynamics and electronic properties.

In the realm of medicinal chemistry, 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways and interact with key protein targets involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities by selectively inhibiting the activity of certain enzymes and receptors.

The anti-inflammatory properties of 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene have been attributed to its ability to downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a potential candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. A study published in Cancer Research in 2023 reported that this compound selectively targets cancer cells while sparing normal cells due to its high affinity for overexpressed receptors on tumor cells.

Beyond its therapeutic applications, 11-methyl-12-phenyl-10-thia-3,4,5,6,8-pentaazatricyclo7.3.0.0^2,6dodeca-1(9),2,4,7,11-pentaene has also been explored for its potential use in materials science and chemical synthesis. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced optical and electronic characteristics. Researchers at the University of California have synthesized derivatives of this compound that exhibit improved photoluminescence and conductivity properties.

The synthesis of 11-methyl-12-phenyl-10-thia-3，4，5，6，8-pentaazatricyclo7．3．0．0^2，6dodeca－l（9）， ２，４，７，１１－ｐｅｎｔａｅｎｅ involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity levels. Common synthetic routes include cyclization reactions using appropriate precursors followed by functional group modifications to introduce the desired substituents.

In conclusion, １１－ｍｅｔｈｙｌ－１２－ｐｈｅｎｙｌ－１０－ｔｈｉａ－３，４，５，６，８－ｐｅｎｔａａｚａｔｒｉｃｙｃｌｏ７．３．０．０^２，６dodeca-l(9)， ２，４，７，１１－ｐｅｎｔａｅｎｅ (CAS No. ) is a multifaceted compound with significant potential in various fields including medicinal chemistry, materials science,, and chemical synthesis. Its unique structural features and chemical properties make it an intriguing subject for further research,, paving the way for innovative applications in both academia and industry.